Cas no 2639439-56-6 (methyl 2-{2,5-diazabicyclo2.2.2octan-2-yl}acetate dihydrochloride)

• Product Name: methyl 2-{2,5-diazabicyclo2.2.2octan-2-yl}acetate dihydrochloride
• CAS No: 2639439-56-6
• MF: C₉H₁₈Cl₂N₂O₂
• MW: 257.157420635223
• MDL: MFCD33549623
• CID: 5642100
• PubChem ID: 155970618
• Update Time: 2025-05-26

methyl 2-{2,5-diazabicyclo2.2.2octan-2-yl}acetate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2639439-56-6
• Z4965854760
• methyl 2-{2,5-diazabicyclo[2.2.2]octan-2-yl}acetate dihydrochloride
• EN300-27780090
• methyl 2-{2,5-diazabicyclo2.2.2octan-2-yl}acetate dihydrochloride

• MDL： MFCD33549623
• Inchi： 1S/C9H16N2O2.2ClH/c1-13-9(12)6-11-5-7-2-3-8(11)4-10-7;;/h7-8,10H,2-6H2,1H3;2*1H
• InChI Key： ZICOQYBKXHOJQB-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(CN1CC2CCC1CN2)=O

Computed Properties

• Exact Mass: 256.0745332g/mol
• Monoisotopic Mass: 256.0745332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on methyl 2-{2,5-diazabicyclo2.2.2octan-2-yl}acetate dihydrochloride

Recent Advances in the Study of Methyl 2-{2,5-Diazabicyclo[2.2.2]octan-2-yl}acetate Dihydrochloride (CAS: 2639439-56-6)

The compound methyl 2-{2,5-diazabicyclo[2.2.2]octan-2-yl}acetate dihydrochloride (CAS: 2639439-56-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic diamino ester derivative has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates targeting neurological disorders and infectious diseases. Recent studies have focused on its unique structural properties, synthetic pathways, and biological activities, which are critical for understanding its pharmacological profile.

One of the key areas of research has been the synthesis and optimization of methyl 2-{2,5-diazabicyclo[2.2.2]octan-2-yl}acetate dihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of solid-phase synthesis and catalytic hydrogenation, achieving a 78% yield with high enantiomeric purity. This advancement is expected to facilitate further preclinical and clinical studies.

In addition to its synthetic improvements, the biological activity of this compound has been extensively investigated. Preliminary in vitro studies have demonstrated its potent inhibitory effects on specific enzymes involved in neurodegenerative pathways, such as monoamine oxidase B (MAO-B) and acetylcholinesterase (AChE). These findings suggest its potential as a multi-target agent for Alzheimer's disease and Parkinson's disease. Furthermore, recent in vivo studies in rodent models have shown neuroprotective effects, with significant reductions in oxidative stress markers and improved cognitive function.

Another notable application of methyl 2-{2,5-diazabicyclo[2.2.2]octan-2-yl}acetate dihydrochloride is in the field of antimicrobial research. A 2024 study in Antimicrobial Agents and Chemotherapy reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of biofilm formation, making it a promising candidate for combating antibiotic-resistant infections.

Despite these promising results, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated moderate oral bioavailability and rapid metabolism, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, methyl 2-{2,5-diazabicyclo[2.2.2]octan-2-yl}acetate dihydrochloride (CAS: 2639439-56-6) represents a versatile and promising scaffold in medicinal chemistry. Its dual applications in neurology and antimicrobial therapy highlight its broad therapeutic potential. Future research should focus on optimizing its pharmacokinetic profile and advancing it through clinical trials to validate its efficacy and safety in humans.